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Compound of Interest |

Methyl 2-(4-
Compound Name:
hydroxyphenoxy)acetate

CAS No.: 70067-75-3

Cat. No.: B1268873

. J

Strategic Risk Assessment & Chemical Behavior

As a Senior Application Scientist, | prioritize understanding the mechanism of hazard over rote
memorization. Methyl 2-(4-hydroxyphenoxy)acetate is an ester derivative of
hydroquinone/phenoxyacetic acid. While often handled as a stable intermediate in drug
discovery, its disposal profile is governed by two chemical realities:

o Ester Hydrolysis: Under basic conditions (or enzymatic activity in waste streams), the methyl
ester linkage hydrolyzes, releasing methanol and (4-hydroxyphenoxy)acetic acid. The latter
retains phenolic properties, necessitating strict segregation from strong oxidizers to prevent
the formation of quinones or exothermic polymerization.

o Physical State: Typically a solid at room temperature (Melting Point ~55-58°C), it is often
generated in solution during synthesis. Your disposal path depends entirely on whether the
waste is the isolated solid or the mother liquor.

Hazardous Profile Summary
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Parameter Specification Operational Implication

Unique identifier for waste

CAS Number 70067-75-3 o
manifesting.

Causes skin/eye irritation

GHS Classification Irritant (Cat 2)
(H315, H319).

Incompatible with strong bases

Reactivity Ester / Phenolic Ether o
and strong oxidizers.[1][2]

Not P- or U-listed. Regulate as

RCRA Status (US) Non-Listed "Hazardous Waste" due to
toxicity/irritant characteristics.

Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for organic esters, which can permeate latex networks.

e Hand Protection: Nitrile rubber (minimum thickness 0.11 mm) is required. For prolonged
contact or spill cleanup, upgrade to "Silver Shield" or laminate gloves.

o Respiratory: If handling the dry powder outside a fume hood (not recommended), a N95
particulate respirator is the absolute minimum; a half-mask with P100/OV cartridges is
preferred.

o Eye Protection: Chemical splash goggles are mandatory. Safety glasses with side shields
offer insufficient protection against fine powder migration or splashes.

Disposal Workflow & Decision Logic

The following self-validating system ensures compliance with EPA/RCRA standards (or

equivalent local regulations).

Protocol A: Solid Waste (Isolated Compound)

Applicable for: Expired reagents, spill cleanup debris, contaminated weighing boats.
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o Containment: Do not throw loose powder into the trash. Collect the solid in a sealable, wide-
mouth HDPE jar or double-bag in clear polyethylene bags (minimum 4 mil thickness).

» Labeling: Label as "Hazardous Waste - Solid, Organic." Explicitly list constituents: "Methyl 2-
(4-hydroxyphenoxy)acetate, 95%."

» Segregation: Keep separate from "Oxidizing Solids" to prevent potential ignition.

Protocol B: Liquid Waste (Mother Liquors/Solvents)

Applicable for: Reaction mixtures, HPLC effluent.
e Solvent Characterization: Determine the primary solvent.
o If Halogenated (DCM, Chloroform): Segregate into Halogenated Waste.

o If Non-Halogenated (Methanol, Ethyl Acetate): Segregate into Non-Halogenated Organic
Waste.

e pH Check: Ensure the waste stream is not strongly basic (pH > 10). High pH accelerates
hydrolysis, potentially increasing pressure in the container due to methanol release or heat
generation. Neutralize to pH 6-8 if necessary before bottling.

o Container: Use chemically resistant HDPE carboys. Avoid glass for floor storage to reduce
breakage risk.

Visualized Disposal Logic

The following diagram illustrates the critical decision nodes for disposing of this specific
chemical.
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Waste Generation:
Methyl 2-(4-hydroxyphenoxy)acetate

Determine Physical State

Powder/Wipes

Solid / Debris Liquid Solution
Double Bag (4 mil Poly)
or HDPE Jar Check Solvent Type

Contains Cl/Br/F

Reaction Mix

No Halogens

Label: Haz Waste - Solid Organic Halogenated Stream Non-Halogenated Stream
(Toxic/lIrritant) (e.g., DCM) (e.g., MeOH, EtOAc)

Label: Haz Waste - Organic Liquid

Destruction via Incineration .
(List all solvents + solute)

Fuel Blending / Incineration

Click to download full resolution via product page

Caption: Decision tree for segregation of Methyl 2-(4-hydroxyphenoxy)acetate waste
streams to ensure RCRA compliance.

Emergency Procedures: Spills & Exposure
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In the event of a spill, the primary risk is not acute lethality, but widespread contamination and
irritation.

Spill Cleanup Protocol

 |solate: Evacuate the immediate area (10-foot radius).
e PPE Up: Don nitrile gloves, goggles, and a lab coat.[3]
o Containment:

o Solid Spill: Do not dry sweep (creates dust).[4] Cover with wet paper towels or use a
HEPA-filtered vacuum dedicated to hazardous materials.

o Liquid Spill: Absorb with vermiculite or sand.[5] Do not use combustible materials (like
sawdust) if the solvent carrier is flammable.

o Decontamination: Wash the surface with a dilute soap solution. Avoid using strong bleach
immediately, as it may react with phenolic residues; use a surfactant-based cleaner first.

First Aid Measures

o Eye Contact: Immediately flush with water for 15 minutes.[2][4][6] The ester can hydrolyze on
the moist surface of the eye, causing sustained irritation.

o Skin Contact: Wash with soap and water.[1][2][4][7] Do not use ethanol or solvents to wash
skin, as this increases transdermal absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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